Cas no 1261828-96-9 (2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261828-96-9
• MF: C₁₄H₈ClF₅O₂
• MW: 338.657140731812
• CID: 4996776
• Update Time: 2025-05-21

2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8ClF5O2/c15-12-7-10(21-13(16)17)5-6-11(12)8-1-3-9(4-2-8)22-14(18,19)20/h1-7,13H
• InChI Key： VPXPUUCHMHVDMS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=CC=1)OC(F)(F)F)OC(F)F

Computed Properties

• Exact Mass: 338.013
• Monoisotopic Mass: 338.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 18.5

Additional information on 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl

Comprehensive Analysis of 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS No. 1261828-96-9)

The compound 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS No. 1261828-96-9) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of organic synthesis and material science. Its unique molecular structure, featuring both difluoromethoxy and trifluoromethoxy functional groups, makes it a valuable intermediate for the development of advanced materials and pharmaceuticals. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in high-performance polymers, liquid crystals, and agrochemicals.

One of the key reasons for the growing interest in 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl is its role in the synthesis of fluorinated liquid crystals, which are critical components in modern display technologies. As the demand for energy-efficient and high-resolution screens continues to rise, the need for advanced liquid crystal materials has become more pressing. This compound's ability to enhance the thermal stability and optical properties of these materials makes it a subject of ongoing research. Additionally, its fluorine-rich structure contributes to improved chemical resistance and durability, which are essential for long-lasting electronic devices.

In the pharmaceutical industry, 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl is being explored as a potential building block for drug discovery. The incorporation of fluorine atoms into drug molecules often enhances their bioavailability and metabolic stability, making them more effective. This compound's unique halogenated pattern could lead to the development of novel therapeutics for conditions such as inflammatory diseases and central nervous system disorders. Researchers are particularly interested in its potential to modulate specific biological targets, which could pave the way for next-generation medications.

Another area where 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl shows promise is in the development of agrochemicals. The compound's fluorinated moieties can improve the efficacy and environmental profile of pesticides and herbicides. With the global push toward sustainable agriculture, there is a growing need for eco-friendly crop protection agents that minimize harm to non-target organisms. This compound's ability to enhance the selectivity and potency of agrochemicals aligns well with these industry trends, making it a valuable candidate for further study.

From a synthetic chemistry perspective, the preparation of 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl involves sophisticated cross-coupling reactions and halogenation techniques. Its synthesis requires precise control over reaction conditions to ensure high yield and purity. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and verifying its structural integrity. These techniques are also critical for quality control in industrial applications, where consistency and reliability are paramount.

Environmental and regulatory considerations are also important when working with 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl. While the compound itself is not classified as hazardous, its fluorinated components necessitate careful handling and disposal to prevent potential environmental impact. Companies and researchers must adhere to green chemistry principles and comply with international regulations to ensure sustainable use. This aligns with the broader industry shift toward eco-conscious manufacturing and responsible chemical management.

In conclusion, 2-Chloro-4-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS No. 1261828-96-9) is a versatile and high-value compound with applications spanning multiple industries. Its fluorine-rich architecture and functional versatility make it a focal point for innovation in material science, pharmaceuticals, and agrochemicals. As research continues to uncover new possibilities for this compound, its role in advancing technology and improving human health is likely to expand. For those seeking cutting-edge solutions in these fields, understanding the properties and potential of this compound is essential.